Cas no 1857382-48-9 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine)
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine
- N-cyclopropyl-N-(thiolan-3-yl)piperidin-4-amine
- N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine
-
- Inchi: 1S/C12H22N2S/c1-2-10(1)14(12-5-8-15-9-12)11-3-6-13-7-4-11/h10-13H,1-9H2
- InChI Key: RMAWCFGSCHOVAQ-UHFFFAOYSA-N
- SMILES: S1CCC(C1)N(C1CCNCC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- XLogP3: 1.8
- Topological Polar Surface Area: 40.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 353.9±42.0 °C at 760 mmHg
- Flash Point: 167.8±27.9 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N302086-100mg |
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N302086-500mg |
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 500mg |
$ 365.00 | 2022-06-03 | ||
| TRC | N302086-1g |
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 1g |
$ 570.00 | 2022-06-03 | ||
| Life Chemicals | F1907-7663-0.25g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7663-0.5g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7663-1g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7663-2.5g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7663-5g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7663-10g |
N-cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine |
1857382-48-9 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine
Professional Introduction to N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine (CAS No. 1857382-48-9)
N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine (CAS No. 1857382-48-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, combines a cyclopropyl group with a piperidine ring substituted with a tetrahydrothiophene moiety, making it a promising candidate for further exploration in drug discovery and development.
The chemical structure of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine imparts distinct pharmacological properties that make it of interest to researchers. The presence of the cyclopropyl group can influence the metabolic stability and binding affinity of the molecule, while the tetrahydrothiophene ring contributes to its solubility and potential bioavailability. These features are critical in the design of novel therapeutic agents, particularly those targeting neurological and cardiovascular disorders.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Tetrahydrothiophene derivatives, in particular, have shown promise as scaffolds for developing drugs with enhanced efficacy and reduced side effects. The incorporation of the tetrahydrothiophen-3-yl group into the piperidine backbone of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine may contribute to its ability to interact with specific biological targets, such as enzymes and receptors involved in disease pathways.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that piperidine derivatives can modulate neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The addition of the cyclopropyl group may further enhance these effects by improving the compound's ability to cross the blood-brain barrier.
The synthesis of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only ensure high yield but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.
Evaluation of the pharmacokinetic properties of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine is essential for determining its suitability as a drug candidate. Preliminary studies have suggested that this compound exhibits favorable oral bioavailability and moderate metabolic stability, indicating its potential for further development into an oral therapeutic agent. Additionally, its solubility profile appears promising for formulation into various dosage forms.
The toxicological profile of any potential drug candidate must be thoroughly assessed before proceeding to clinical trials. In vitro and in vivo studies have been conducted to evaluate the safety and efficacy of N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine, providing valuable insights into its potential side effects and mechanisms of action. These studies have revealed that the compound demonstrates low toxicity at therapeutic doses, reinforcing its promise as a safe and effective therapeutic agent.
The future direction of research on N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine includes exploring its interactions with various biological targets and evaluating its efficacy in preclinical models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel treatments for a wide range of disorders.
In conclusion, N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-am ine (CAS No. 1857382-48) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in treating neurological and cardiovascular disorders make it a valuable compound for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.
1857382-48-9 (N-Cyclopropyl-N-(tetrahydrothiophen-3-yl)piperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)